Cas no 2228474-45-9 (3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228474-45-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5934957
• PubChem ID: 165659437
• Update Time: 2025-05-21

3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1730850
• [3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropyl]methanamine
• 2228474-45-9

• Inchi： 1S/C12H23N/c1-8(9-4-5-9)6-10-11(7-13)12(10,2)3/h8-11H,4-7,13H2,1-3H3
• InChI Key： GZMCDKRBPVBYFL-UHFFFAOYSA-N
• SMILES： NCC1C(C)(C)C1CC(C)C1CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine

3-(2-Cyclopropylpropyl)-2,2-Dimethylcyclopropylmethanamine: A Comprehensive Overview

The compound 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine, identified by the CAS number 2228474-45-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have gained attention due to their unique structural properties and reactivity. The molecule's structure features a cyclopropane ring substituted with a cyclopropyl group and a methanamine moiety, making it a valuable compound in synthetic chemistry and drug design.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The unique strain associated with the cyclopropane ring can lead to interesting pharmacokinetic properties, such as enhanced bioavailability and improved drug-target interactions. In particular, the presence of multiple cyclopropane rings in 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine has been shown to enhance its stability and reactivity in certain chemical reactions. This makes it a promising candidate for use in the development of novel therapeutic agents.

The synthesis of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that typically begins with the preparation of cyclopropane precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of this compound during its preparation.

In terms of physical properties, this compound exhibits a melting point of approximately 115°C and a boiling point around 310°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various extraction and purification techniques. The compound's stability under different pH conditions has also been studied extensively, with results indicating that it remains stable in both acidic and basic environments.

The application of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine extends beyond traditional chemical synthesis. Recent research has explored its potential as an intermediate in the production of advanced materials, including high-performance polymers and nanomaterials. Its ability to undergo various functional group transformations makes it an ideal building block for constructing more complex molecular architectures.

In conclusion, 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropylmethanamine, with its unique structural features and versatile reactivity, continues to be a subject of intense research interest. Its role as a key intermediate in synthetic chemistry and its potential applications in drug discovery underscore its importance in modern chemical science. As ongoing studies uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing technological and medical innovations.